Cas no 2763758-61-6 (2-(4-Methylbenzenesulfonyl)-4-propoxy-2-azabicyclo[2.1.1]hexane)

• Product Name: 2-(4-Methylbenzenesulfonyl)-4-propoxy-2-azabicyclo[2.1.1]hexane
• CAS No: 2763758-61-6
• MF: C₁₅H₂₁NO₃S
• MW: 295.397143125534
• CID: 5866407
• PubChem ID: 165483938
• Update Time: 2025-08-05

2-(4-Methylbenzenesulfonyl)-4-propoxy-2-azabicyclo[2.1.1]hexane Chemical and Physical Properties

Names and Identifiers

• (4r)-2-(4-methylbenzenesulfonyl)-4-propoxy-2-azabicyclo[2.1.1]hexane
• 2763758-61-6
• EN300-37337643
• 2-(4-methylbenzenesulfonyl)-4-propoxy-2-azabicyclo[2.1.1]hexane
• EN300-37408171
• 2-(4-Methylbenzenesulfonyl)-4-propoxy-2-azabicyclo[2.1.1]hexane

• Inchi： 1S/C15H21NO3S/c1-3-8-19-15-9-13(10-15)16(11-15)20(17,18)14-6-4-12(2)5-7-14/h4-7,13H,3,8-11H2,1-2H3
• InChI Key： OVMPJZDWHKXFLA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1CC2(CC1C2)OCCC)(=O)=O

Computed Properties

• Exact Mass: 295.12421471g/mol
• Monoisotopic Mass: 295.12421471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55Ų

Additional information on 2-(4-Methylbenzenesulfonyl)-4-propoxy-2-azabicyclo[2.1.1]hexane

Professional Introduction to 2-(4-Methylbenzenesulfonyl)-4-propoxy-2-azabicyclo[2.1.1]hexane (CAS No. 2763758-61-6)

2-(4-Methylbenzenesulfonyl)-4-propoxy-2-azabicyclo[2.1.1]hexane is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique scaffold and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2763758-61-6, belongs to a class of molecules that exhibit promising properties for further investigation in drug discovery and therapeutic applications. The presence of multiple functional groups, including a sulfonyl moiety and an azabicyclo[2.1.1]hexane core, makes this molecule a fascinating subject for synthetic chemists and biologists alike.

The sulfonyl group attached to the aromatic ring in 2-(4-Methylbenzenesulfonyl)-4-propoxy-2-azabicyclo[2.1.1]hexane is a key feature that contributes to its potential bioactivity. Sulfonyl groups are well-known for their ability to enhance binding affinity and selectivity in protein interactions, making them valuable in the design of enzyme inhibitors and receptor modulators. In recent years, there has been a surge in research focused on sulfonamide derivatives as pharmacophores due to their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

The azabicyclo[2.1.1]hexane core is another critical component of this compound that adds to its structural complexity and potential therapeutic relevance. Bicyclic structures, particularly those containing nitrogen atoms, are frequently encountered in natural products and have demonstrated significant biological activity. The rigid three-membered ring system of azabicyclo[2.1.1]hexane can provide steric constraints that optimize interactions with biological targets, while the nitrogen atom can serve as a hydrogen bond acceptor or participate in coordination with metal ions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with high accuracy. Studies have suggested that the sulfonyl group in 2-(4-Methylbenzenesulfonyl)-4-propoxy-2-azabicyclo[2.1.1]hexane could interact with hydrophobic pockets or acidic residues in protein targets, while the azabicyclo[2.1.1]hexane ring could engage in π-stacking interactions or form hydrogen bonds with polar residues.

The propoxy group at the 4-position of the aromatic ring is another important feature that influences the physicochemical properties of this compound. Propoxy groups can enhance solubility in both aqueous and organic solvents, which is crucial for formulation development and bioavailability studies. Additionally, this group can introduce steric hindrance that may fine-tune binding interactions with biological targets.

In the context of drug discovery, 2-(4-Methylbenzenesulfonyl)-4-propoxy-2-azabicyclo[2.1.1]hexane represents an intriguing lead compound that warrants further exploration. Its unique structural features suggest potential applications in modulating various biological pathways, particularly those involving enzymes or receptors that are implicated in diseases such as cancer, inflammation, and neurodegeneration.

Current research efforts are focused on synthesizing analogs of this compound to optimize its pharmacological properties. By modifying substituents such as the sulfonyl group or introducing additional functional groups, scientists aim to enhance potency, selectivity, and metabolic stability. High-throughput screening (HTS) techniques are being employed to rapidly assess the biological activity of these derivatives, providing a systematic approach to identifying promising candidates for further development.

The role of computational methods in drug discovery has been increasingly recognized as a powerful tool for predicting and validating the potential of new compounds like 2-(4-Methylbenzenesulfonyl)-4-propoxy-2-azabicyclo[2.1.1]hexane (CAS No.: 2763758-61-6). Molecular dynamics simulations and quantum mechanical calculations are being used to elucidate the interactions between this molecule and its putative targets at an atomic level of detail.

One particularly exciting area of investigation involves exploring the potential applications of this compound in oncology research. Preliminary studies have suggested that molecules with similar scaffolds may interfere with key signaling pathways involved in cancer cell proliferation and survival. The sulfonyl group, for instance, has been shown to modulate kinase activities, which are often dysregulated in tumors.

The structural rigidity provided by the azabicyclo[2.1.1]hexane core could also be exploited to develop novel inhibitors targeting enzymes such as kinases or proteases that play critical roles in cancer progression. By fine-tuning the substituents on this scaffold, researchers hope to identify compounds that exhibit high selectivity for cancer-specific targets while minimizing off-target effects.

Beyond oncology, there is growing interest in exploring the therapeutic potential of sulfonamide derivatives, including those based on the azabicyclo[2.1.1]hexane core, for treating inflammatory diseases such as rheumatoid arthritis and psoriasis (CAS No: 2763758-61-6). These conditions involve aberrant immune responses triggered by dysregulation of cytokine signaling pathways.

Studies have demonstrated that sulfonamides can inhibit the activity of enzymes like cyclooxygenase (COX) or lipoxygenase (LOX), which are involved in producing pro-inflammatory mediators such as prostaglandins or leukotrienes (CAS No: 2763758-61-6). The unique combination of functional groups in 2-(4-Methylbenzenesulfonyl)-4-propoxy-2-azabicyclo[2.] hexane suggests it may have similar anti-inflammatory effects while offering improved pharmacokinetic properties compared to existing therapies.

In conclusion, 2-(4-Methylbenzenesulfonyl)-4-propoxy - 5 - azabicyclo [ - hexane ] CAS NO : 2763758 - 61 - 6 is a structurally intriguing compound with significant potential for further investigation in pharmaceutical chemistry and medicinal biology . Its unique combination of functional groups makes it an attractive candidate for developing new therapeutic agents targeting various diseases . Continued research into this molecule and its derivatives promises to yield valuable insights into drug design principles and potentially lead to novel treatments for human diseases . p > article > response >